Cas no 1806447-16-4 (Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate
• CAS No: 1806447-16-4
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4950678
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate

• Inchi： 1S/C12H13BrO3/c1-16-12(15)11-9(6-3-7-14)4-2-5-10(11)8-13/h2,4-5,7H,3,6,8H2,1H3
• InChI Key： BLIDRZJFXBLLHQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1C(=O)OC)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate

Research Briefing on Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate (CAS: 1806447-16-4) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate (CAS: 1806447-16-4) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This briefing consolidates recent advancements in the synthesis, characterization, and applications of this compound, with a focus on its role in the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the utility of Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate as a key building block in the synthesis of complex organic molecules. Its bromomethyl and oxopropyl functional groups enable diverse chemical transformations, including nucleophilic substitutions and cyclization reactions, making it valuable for constructing heterocyclic scaffolds prevalent in pharmaceuticals. For instance, a 2023 study demonstrated its use in the efficient synthesis of benzofuran derivatives, which exhibit promising anti-inflammatory and anticancer activities.

In drug discovery, this compound has been employed as a precursor for targeted covalent inhibitors. Researchers have leveraged its electrophilic bromomethyl group to design irreversible inhibitors of disease-relevant enzymes, such as kinases and proteases. A notable application includes its incorporation into PROTAC (Proteolysis-Targeting Chimera) molecules, where it facilitates the formation of ternary complexes between target proteins and E3 ubiquitin ligases, enabling selective protein degradation.

Advances in synthetic methodologies have also been reported. A 2024 publication described an optimized, scalable route to Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate using palladium-catalyzed C-H functionalization, improving yield and reducing waste compared to traditional approaches. This progress addresses previous challenges in large-scale production, supporting its broader adoption in medicinal chemistry campaigns.

Structural and computational studies have provided insights into the reactivity of this compound. Density functional theory (DFT) calculations have elucidated the influence of the ester and ketone moieties on the stability of reaction intermediates, guiding the design of more efficient synthetic pathways. Additionally, its physicochemical properties, such as solubility and lipophilicity, have been characterized to inform formulation strategies in drug development.

Emerging applications extend to chemical biology, where Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate serves as a versatile linker for bioconjugation. Recent work has utilized it to tether small-molecule probes to biomacromolecules, enabling studies of protein-protein interactions and cellular signaling pathways. Its compatibility with click chemistry further enhances its utility in labeling and imaging applications.

In conclusion, Methyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate represents a multifaceted tool in modern chemical and pharmaceutical research. Ongoing investigations into its reactivity and applications continue to uncover new opportunities in drug design and biological exploration. Future directions may include the development of enantioselective synthetic routes and expanded use in covalent drug discovery, positioning this compound as a valuable asset in the pursuit of innovative therapeutics.